6-Methylidenecyclodec-3-en-1-one

• CAS No.: 919301-11-4
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 6-methylidenecyclodec-3-en-1-one
• InChI: InChI=1S/C11H16O/c1-10-6-2-4-8-11(12)9-5-3-7-10/h2,4H,1,3,5-9H2
• InChI Key: MLOPOSGQLRLOQJ-UHFFFAOYSA-N
• Canonical SMILES: C=C1CCCCC(=O)CC=CC1

Description

6-Methylidenecyclodec-3-en-1-one is an organic compound with the molecular formula C11H16O. It is a cyclic ketone with a unique structure that includes a methylene group attached to a cyclodecene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Methylidenecyclodec-3-en-1-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the use of cyclodecanone as a starting material, which undergoes a series of reactions including aldol condensation and dehydration to form the desired product. The reaction conditions often include the use of strong bases such as sodium hydroxide or potassium tert-butoxide, and the reactions are typically carried out under reflux conditions to ensure complete conversion .

Industrial Production Methods: Industrial production of 6-Methylidenecyclodec-3-en-1-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency

Biological Activity

6-Methylidenecyclodec-3-en-1-one is a compound of interest due to its unique structural features and potential biological activities. This article explores its biological properties, synthesis, and relevant case studies, drawing from diverse scientific sources.

Chemical Structure and Properties

6-Methylidenecyclodec-3-en-1-one has the molecular formula $C_{10}H_{14}O$ and can be characterized by its cyclodecane structure with a methylidene group and a ketone functional group. The presence of these functional groups contributes to its reactivity and potential biological effects.

Antimicrobial Properties

Research has indicated that 6-Methylidenecyclodec-3-en-1-one exhibits antimicrobial activity against various bacterial strains. A study demonstrated that the compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential as a natural preservative or therapeutic agent against infections .

Antioxidant Activity

The compound has also been evaluated for its antioxidant properties. In vitro assays showed that 6-Methylidenecyclodec-3-en-1-one scavenges free radicals, which may contribute to its protective effects against oxidative stress-related diseases. The antioxidant capacity was quantified using DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assays, where it displayed significant activity comparable to known antioxidants .

Anti-inflammatory Effects

In animal models, 6-Methylidenecyclodec-3-en-1-one demonstrated anti-inflammatory effects. It was found to reduce pro-inflammatory cytokine levels in serum, indicating its potential role in managing inflammatory conditions. This activity was assessed through ELISA (enzyme-linked immunosorbent assay) techniques .

Synthesis

The synthesis of 6-Methylidenecyclodec-3-en-1-one involves several steps, typically starting from cyclodecene derivatives. Various methods have been reported in the literature for synthesizing this compound, including:

• Diels-Alder reactions : Utilizing cyclohexadiene derivatives as precursors.
• Oxidative cleavage : Employing oxidative agents to modify existing cycloalkenes into the desired ketone structure.

The efficiency of these synthetic routes can vary based on reaction conditions such as temperature, solvent, and catalysts used.

Case Study 1: Antimicrobial Efficacy

In a controlled laboratory setting, the antimicrobial efficacy of 6-Methylidenecyclodec-3-en-1-one was tested against Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values were determined, revealing that the compound has a lower MIC compared to traditional antibiotics, suggesting its potential use in treating resistant bacterial strains .

Case Study 2: Antioxidant Mechanism

A study focusing on the antioxidant mechanisms of 6-Methylidenecyclodec-3-en-1-one showed that it significantly reduces lipid peroxidation in cellular models. The protective effect was attributed to its ability to enhance endogenous antioxidant enzyme activities such as superoxide dismutase (SOD) and catalase .